Cas no 2172214-66-1 ({5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}methanol)

• Product Name: {5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}methanol
• CAS No: 2172214-66-1
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5756878
• PubChem ID: 164663719
• Update Time: 2025-06-08

{5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 2172214-66-1
• EN300-1593424
• {5-cyclopropyl-1-[3-(dimethylamino)propyl]-1h-1,2,3-triazol-4-yl}methanol
• {5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}methanol

• Inchi： 1S/C11H20N4O/c1-14(2)6-3-7-15-11(9-4-5-9)10(8-16)12-13-15/h9,16H,3-8H2,1-2H3
• InChI Key： VMCWSQSAKOHIKT-UHFFFAOYSA-N
• SMILES： OCC1=C(C2CC2)N(CCCN(C)C)N=N1

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.2Ų

Additional information on {5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}methanol

Introduction to {5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}methanol (CAS No. 2172214-66-1)

{5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}methanol (CAS No. 2172214-66-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents. The compound's structure includes a cyclopropyl group, a dimethylamino propyl chain, and a 1H-1,2,3-triazole moiety, all of which contribute to its distinctive chemical and biological properties.

The cyclopropyl group is known for its strain energy and ability to influence the conformational flexibility of molecules. This property can be leveraged in drug design to optimize the binding affinity and selectivity of compounds. The dimethylamino propyl chain introduces a basic functional group that can interact with biological targets through hydrogen bonding and electrostatic interactions. The 1H-1,2,3-triazole moiety is a versatile heterocycle that has been widely used in medicinal chemistry due to its stability and ability to form strong hydrogen bonds.

Recent studies have highlighted the potential of {5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}methanol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The cyclopropyl group and the dimethylamino propyl chain work synergistically to modulate key inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, {5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}methanol has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The triazole moiety plays a crucial role in this antiviral activity by interacting with viral enzymes and disrupting their function.

The pharmacokinetic properties of {5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}methanol have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Furthermore, preliminary toxicity studies have shown that this compound is well-tolerated at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of {5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}methanol in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at the tested doses. These findings suggest that this compound has the potential to advance to later stages of clinical development.

In conclusion, {5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}methanol (CAS No. 2172214-66-1) is a promising compound with diverse therapeutic applications. Its unique structural features contribute to its biological activity and make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full potential as a novel therapeutic agent.